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Compound of Interest

Compound Name: Dimethylglyoxime

Cat. No.: B607122 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of dimethylglyoxime
(DMG) in various organic solvents. Understanding the solubility characteristics of DMG is

crucial for its application in analytical chemistry, particularly in the detection and quantification

of metal ions like nickel, as well as in synthetic chemistry and materials science. This document

offers quantitative solubility data, detailed experimental protocols for solubility determination,

and a visual guide to solvent selection.

Core Concept: Dimethylglyoxime Solubility
Dimethylglyoxime (C₄H₈N₂O₂, molar mass: 116.12 g/mol ) is a white crystalline powder. Its

molecular structure, containing both hydrogen bond donor and acceptor sites, dictates its

solubility in different solvents. Generally, DMG is poorly soluble in water but shows significant

solubility in several organic solvents.[1][2] The principle of "like dissolves like" is a useful

starting point for understanding its behavior; polar protic and aprotic solvents are generally

more effective at dissolving DMG than nonpolar solvents.

Quantitative Solubility Data
The following table summarizes the available quantitative data on the solubility of

dimethylglyoxime in various solvents. The data has been compiled from various scientific

sources and is presented to facilitate easy comparison for solvent selection in experimental

design.
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Solvent Temperature (°C)
Solubility ( g/100
mL)

Notes

Water 20 0.06 Sparingly soluble

Ethanol 25 4.2 Soluble

95% Ethanol Ambient ~0.12

Calculated from a

0.01N solution

preparation[3]

Methanol Ambient ~0.35

Calculated from a

60mM solution

preparation[4]

Acetone Not specified Soluble

Qualitative data,

specific value not

found

Diethyl Ether Not specified Soluble

Qualitative data,

specific value not

found[5]

Pyridine Not specified Soluble

Qualitative data,

specific value not

found

Note: The solubility of solids in liquids is temperature-dependent. For most systems, solubility

increases with temperature. The data presented here is at or near room temperature. For

applications requiring dissolution at different temperatures, it is recommended to experimentally

determine the solubility under the specific conditions of use.

Experimental Protocols for Solubility Determination
Accurate determination of solubility is essential for various research and development

applications. The following are detailed methodologies for key experiments to determine the

solubility of dimethylglyoxime in organic solvents.

Method 1: Isothermal Shake-Flask Method
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This is a widely used and reliable method for determining the equilibrium solubility of a solid in

a liquid.

Objective: To determine the saturation solubility of dimethylglyoxime in a specific organic

solvent at a constant temperature.

Materials:

Dimethylglyoxime (analytical grade)

Selected organic solvent (high purity)

Conical flasks with stoppers

Constant temperature water bath or incubator shaker

Analytical balance

Micropipettes

Volumetric flasks

Syringe filters (chemically compatible with the solvent)

Analytical instrument for concentration measurement (e.g., UV-Vis spectrophotometer,

HPLC)

Procedure:

Preparation: Add an excess amount of dimethylglyoxime to a series of conical flasks

containing a known volume of the selected organic solvent. The presence of undissolved

solid is crucial to ensure that equilibrium is reached.

Equilibration: Seal the flasks and place them in a constant temperature shaker bath set to

the desired temperature. Agitate the flasks for a sufficient period (typically 24-72 hours) to

ensure that equilibrium is reached. Periodically check for the continued presence of

undissolved solid.
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Sample Withdrawal and Filtration: Once equilibrium is achieved, stop the agitation and allow

the excess solid to settle. Carefully withdraw a known volume of the supernatant using a pre-

heated or pre-cooled syringe (to match the equilibration temperature) fitted with a compatible

syringe filter. This step is critical to prevent precipitation or further dissolution during

sampling.

Dilution: Immediately dilute the filtered sample with a known volume of the solvent to prevent

crystallization upon cooling.

Quantification: Analyze the concentration of dimethylglyoxime in the diluted sample using a

pre-calibrated analytical method. A UV-Vis spectrophotometer can be used by measuring the

absorbance at a specific wavelength, or HPLC can be employed for more complex matrices.

Calculation: Calculate the solubility of dimethylglyoxime in the solvent at the given

temperature, expressed in units such as g/100 mL, mg/L, or mol/L.

Method 2: Gravimetric Method
This method is suitable for determining solubility when the solvent is volatile and the solute is

thermally stable.

Objective: To determine the solubility of dimethylglyoxime by evaporating the solvent from a

saturated solution and weighing the remaining solute.

Materials:

Dimethylglyoxime

Selected volatile organic solvent

Equilibration apparatus (as in Method 1)

Pre-weighed, solvent-resistant evaporation dishes

Oven or vacuum oven

Procedure:
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Prepare Saturated Solution: Follow steps 1-3 of the Isothermal Shake-Flask Method to

obtain a clear, saturated solution of dimethylglyoxime.

Sample Transfer: Accurately transfer a known volume or mass of the saturated filtrate into a

pre-weighed evaporation dish.

Solvent Evaporation: Carefully evaporate the solvent in a fume hood or a vacuum oven at a

temperature that will not cause decomposition or sublimation of the dimethylglyoxime.

Drying and Weighing: Once the solvent is completely removed, dry the dish containing the

dimethylglyoxime residue to a constant weight in an oven at an appropriate temperature.

Calculation: The difference in weight of the dish before and after evaporation gives the mass

of the dissolved dimethylglyoxime. Calculate the solubility based on the initial volume or

mass of the saturated solution taken.

Logical Workflow for Solvent Selection
The selection of an appropriate solvent for dimethylglyoxime is a critical step in many

experimental procedures. The following diagram illustrates a logical workflow to guide this

process.
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Solvent Selection Workflow for Dimethylglyoxime

Define Experimental Requirements
(e.g., desired concentration, temperature, application)

Consult Solubility Data Table

Preliminary Solvent Screening (Qualitative)

If quantitative data is unavailable
or needs verification

Check Solvent Compatibility
(with other reagents, materials, safety protocols)

If quantitative data is sufficient

Quantitative Solubility Determination
(e.g., Shake-Flask Method)

For promising solvents

If not compatible, select new solvent

Optimize Conditions
(e.g., temperature, co-solvents)

If compatible

Final Solvent Selection

Click to download full resolution via product page

Caption: A logical workflow for selecting an appropriate organic solvent for dimethylglyoxime.
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This guide provides foundational knowledge on the solubility of dimethylglyoxime in organic

solvents. For novel applications or solvent systems, it is always recommended to perform

experimental verification of solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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